Cas no 1248966-51-9 (4-(6-Fluoropyridin-2-yl)-1,4-thiazepane)

• Product Name: 4-(6-Fluoropyridin-2-yl)-1,4-thiazepane
• CAS No: 1248966-51-9
• MF: C₁₀H₁₃FN₂S
• MW: 212.287024259567
• CID: 5054500
• PubChem ID: 61423532
• Update Time: 2023-08-25

4-(6-Fluoropyridin-2-yl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• 4-(6-fluoropyridin-2-yl)-1,4-thiazepane
• Z1182648333
• 4-(6-Fluoropyridin-2-yl)-1,4-thiazepane

• Inchi： 1S/C10H13FN2S/c11-9-3-1-4-10(12-9)13-5-2-7-14-8-6-13/h1,3-4H,2,5-8H2
• InChI Key： TUTAEVVBNYPNPH-UHFFFAOYSA-N
• SMILES： S1CCN(C2C=CC=C(N=2)F)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• XLogP3: 2.5
• Topological Polar Surface Area: 41.4